6,6A,7,8,9,9A-Hexahydro-5H-6,9-methanocyclopenta[C][1,8]naphthyridine

• IUPAC Name: 9,11-diazatetracyclo[8.4.0.02,6.03,8]tetradeca-1(10),11,13-triene
• InChI: InChI=1S/C12H14N2/c1-2-9-11-7-3-4-8(11)10(6-7)14-12(9)13-5-1/h1-2,5,7-8,10-11H,3-4,6H2,(H,13,14)
• InChI Key: SXFIXAJIOJPXKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3CC1C2C4=C(N3)N=CC=C4
• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• CAS No.: 2254248-15-0

Description

6,6A,7,8,9,9A-Hexahydro-5H-6,9-methanocyclopenta[C][1,8]naphthyridine (HMCN) is a bicyclic heterocyclic compound that is composed of two fused rings, a cyclopentane and a naphthyridine. HMCN has a wide range of applications in scientific research and has been studied for its potential use in medicinal chemistry.

Scientific Research Applications

• Regioselectivity in Polar Additions : The reactions of related naphthyridine compounds with various reagents like HCl, H2O, and CH3OH show high regioselectivity, leading to different naphthyridine derivatives with potential applications in chemical synthesis (Ritter & Gleiter, 1997).

• Potential in Neurological Disorders : A series of novel naphthyridine derivatives have been identified as potent and selective agonists of the 5-HT2C receptor, suggesting their potential application in treating neurological disorders such as depression (Schrader et al., 2021).

• Synthesis from Acyclic Precursors : Naphthyridines have been synthesized from acyclic precursors, contributing to the field of organic chemistry and offering a pathway for the development of new compounds (Blanco, Perillo, & Schapira, 1999).

• Anticancer Activity : Certain naphthyridine derivatives exhibit potent anticancer activities, as evidenced by studies on human malignant melanoma cell lines. These findings highlight their potential as therapeutic agents in cancer treatment (Kong et al., 2018).

• Inhibition of c-Met Kinase : Investigations into the 1,6-naphthyridine motif have led to the discovery of new c-Met kinase inhibitors, important in cancer research (Wang et al., 2013).

• Multicomponent Synthesis : The multicomponent synthesis of epoxy-tetrahydronaphthyridine has been achieved, demonstrating the compound's versatility in organic synthesis and potential applications in pharmaceuticals (Fayol & Zhu, 2005).

• Diverse Biological Activities : Naphthyridine derivatives exhibit a range of biological activities, making them potent scaffolds in therapeutic and medicinal research. They have shown applications in areas like antimicrobial, anticancer, anti-inflammatory treatments, and more (Madaan et al., 2015).